Cas no 2090648-00-1 (2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid)

• Product Name: 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid
• CAS No: 2090648-00-1
• MF: C₇H₄ClF₃O₂S
• MW: 244.618670463562
• CID: 5722753
• PubChem ID: 121208444
• Update Time: 2025-10-19

2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026717834
• 2090648-00-1
• F2147-5407
• 2-chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid
• 3-Thiophenecarboxylic acid, 2-chloro-5-(2,2,2-trifluoroethyl)-
• 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C7H4ClF3O2S/c8-5-4(6(12)13)1-3(14-5)2-7(9,10)11/h1H,2H2,(H,12,13)
• InChI Key： JDUZPOLQATWIPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(CC(F)(F)F)S1

Computed Properties

• Exact Mass: 243.9572627g/mol
• Monoisotopic Mass: 243.9572627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.602±0.06 g/cm3(Predicted)
• Boiling Point: 276.6±40.0 °C(Predicted)
• pka: 3.53±0.30(Predicted)

Additional information on 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid

Introduction to 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid (CAS No. 2090648-00-1)

2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid, identified by the CAS number 2090648-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a 2,2,2-trifluoroethyl group at the 5-position, along with a carboxylic acid functional group at the 3-position, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The thiophene core of this compound is a key structural motif that has been extensively studied for its role in medicinal chemistry. Thiophenes and their derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the carboxylic acid moiety enhances the reactivity of the thiophene ring, making it a valuable scaffold for further functionalization. Additionally, the chloro substituent at the 2-position increases the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are crucial for drug development.

The 2,2,2-trifluoroethyl group is another significant feature of this compound. Fluorinated alkyl groups are commonly incorporated into pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoroethyl group specifically imparts hydrophobicity and electronic effects that can modulate the pharmacokinetic properties of drug candidates. This makes 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in thiophene derivatives as potential candidates for treating various diseases. For instance, studies have demonstrated that certain thiophene-based compounds exhibit inhibitory activity against enzymes involved in cancer cell proliferation. The structural flexibility of thiophenes allows for the design of molecules that can interact with biological targets in multiple ways, enhancing their therapeutic efficacy. The specific arrangement of substituents in 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid may contribute to its ability to modulate such targets effectively.

From a synthetic chemistry perspective, 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid serves as a versatile building block for constructing more complex molecules. The presence of both chloro and carboxylic acid functional groups provides multiple points for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the carboxylic acid can be esterified or amidated to introduce different solubility profiles or bioavailability enhancements. These synthetic possibilities make this compound valuable for medicinal chemists seeking to develop new drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of heterocyclic compounds like thiophenes. Molecular modeling studies suggest that the electron-withdrawing nature of both the carboxylic acid and trifluoroethyl groups can significantly influence the reactivity and binding affinity of 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid towards biological targets. These insights are crucial for rational drug design and optimizing lead compounds for clinical trials.

The pharmaceutical industry has increasingly recognized the potential of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. The incorporation of fluorine into pharmaceuticals has led to several successful drugs on the market today. The trifluoroethyl group in 2-Chloro-5-(2,2,2-trifluoroethyl)thiophene-3-carboxylic acid aligns with this trend by providing similar benefits while also contributing to molecular rigidity through its steric bulk.

In conclusion, 2-Chloro-5-( 22 ,22 ,22 -trifluoroethyl)thiophene -3-carboxylic acid (CAS No .2090648 -00 -1 ) is a multifunctional compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases . The ongoing research into thiophene derivatives , coupled with advancements in synthetic methodologies and computational chemistry , continues to expand its applications in drug discovery . As scientists delve deeper into understanding its properties , we can expect further innovative uses for this compound in both academic research and industrial applications . p >